Cas no 93778-19-9 (Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-)

• Product Name: Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
• CAS No: 93778-19-9
• MF: C₁₃H₁₂N₂O₄S₂
• MW: 324.375380516052
• CID: 806176
• PubChem ID: 3022327
• Update Time: 2025-04-19

Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
• 5-mesyl-2-[(2-nitrophenyl)thio]aniline
• 5-methylsulfonyl-2-(2-nitrophenyl)sulfanylaniline
• EINECS 298-153-3
• 5-Mesyl-2-((2-nitrophenyl)thio)aniline
• M4HX59V2CR
• 93778-19-9
• Benzenamine, 5-(methylsulfonyl)-2-[(2-nitrophenyl)thio]-
• DTXSID70239628
• 5-(Methylsulfonyl)-2-[(2-nitrophenyl)thio]benzenamine
• NS00039613

• Inchi： 1S/C13H12N2O4S2/c1-21(18,19)9-6-7-12(10(14)8-9)20-13-5-3-2-4-11(13)15(16)17/h2-8H,14H2,1H3
• InChI Key： QVTHYCXLXGKSTI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)N)SC1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 324.024
• Monoisotopic Mass: 324.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 535.1°Cat760mmHg
• Flash Point: 277.4°C
• Refractive Index: 1.695